
chlorphenesin carbamate stability in aqueous
solutions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chlorphenesin Carbamate

CAS No.: 886-74-8

Cat. No.: S523545

Get Quote

Chemical Profile & Handling

The table below summarizes the fundamental chemical information for chlorphenesin carbamate [1] [2]

[3].

Property Description

CAS Number 886-74-8 [3]

Molecular Formula C10H12ClNO4 [1] [2] [3]

Molecular Weight 245.66 g/mol [1] [2] [3]

Appearance White to off-white solid [2]

Melting Point 89-91 °C [3]

Solubility in Water Insoluble [1]

Handling & Storage Recommendations:

Storage Temperature: -20°C [2]
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Atmosphere: Stored under nitrogen [2]

Protection from: Light [2]

Experimental Preparation Guide

Due to its insolubility in water, preparing solutions for in vitro assays requires the use of specific solvents.

Here are standard protocols based on supplier data [1] [2].

Stock Solution Preparation

Solvent Selection: Use DMSO or Ethanol. The solubility in DMSO is up to 125 mg/mL (508.83 mM)
[2]. Note that moisture-absorbing (hygroscopic) DMSO may reduce solubility, so always use fresh

solvent [1].
Dissolution Aid: Use ultrasonic agitation to aid in dissolving the compound.

Aliquoting: Once dissolved, aliquot the stock solution to avoid repeated freeze-thaw cycles.
Storage: Store aliquots at -80°C for 6 months or -20°C for 1 month, protected from light and under

inert conditions if possible [2].

Preparation of a 5 mg/mL Homogeneous Suspension

For certain in vivo applications, you can prepare a homogeneous suspension as follows [1]:

Take 5 mg of chlorphenesin carbamate.
Add it to 1 mL of a suitable vehicle like CMC-Na solution.

Mix thoroughly until a uniform suspension is achieved.

Troubleshooting FAQ for Researchers

Q1: My chlorphenesin carbamate is not dissolving in the aqueous buffer for my cell culture

experiment. What should I do?

Cause: This is expected, as the compound is inherently insoluble in water [1].

Solution: First, prepare a concentrated stock solution in DMSO. Then, add a small volume of this
stock to your aqueous buffer or cell culture medium, ensuring the final DMSO concentration is

tolerated by your experimental system (e.g., typically ≤0.1-1% for cell cultures).
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Q2: How should I store the compound to ensure its stability over time?

Best Practice: For long-term stability, store the solid powder at -20°C, protected from light and
moisture. Storing under an inert gas like nitrogen can further prevent degradation [2]. Always use

freshly prepared stock solutions for the most reliable experimental results.

Q3: The biological activity in my assay seems diminished. Could the compound have degraded?

Investigation Steps:
Check Solvent Age: Verify that fresh DMSO was used, as hygroscopic DMSO can introduce
water and affect solubility and stability [1].

Review Storage: Confirm that the stock solution has not been subjected to multiple freeze-
thaw cycles. Aliquoting is crucial.

Verify Handling: Ensure the compound was protected from light during weighing and solution
preparation [2].

Suggested Experimental Pathway

Given the lack of specific aqueous stability data, the following workflow is recommended for characterizing

its stability in your specific experimental conditions:
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I hope this technical information provides a solid foundation for your work with chlorphenesin carbamate.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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